Cas no 10364-70-2 (5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)

5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a butyl group at the 5-position and a 4-nitrophenyl group at the 3-position. This structure confers notable chemical stability and reactivity, making it valuable in synthetic chemistry and material science applications. The electron-withdrawing nitro group enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research. Its rigid oxadiazole scaffold contributes to thermal and oxidative resistance, while the butyl chain may improve solubility in organic solvents. The compound's distinct electronic properties also suggest utility in optoelectronic materials or as a ligand in coordination chemistry.

5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole structure

10364-70-2 structure

Product Name:5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole

CAS No:10364-70-2

MF:C₁₂H₁₃N₃O₃

MW:247.249922513962

MDL:MFCD10699662

CID:856527

PubChem ID:46738849

Update Time:2025-07-02

5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-BUTYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
- 3-p-Nitrophenyl-5-butyl-1,2,4-oxadiazol
- 5-butyl-3-(4-nitro-phenyl)-[1,2,4]oxadiazole
- A-4289
- BS-25765
- MFCD10699662
- 10364-70-2
- SCHEMBL17978611
- DTXSID20674500
- AKOS015839699
- 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
- MDL： MFCD10699662
- Inchi： 1S/C12H13N3O3/c1-2-3-4-11-13-12(14-18-11)9-5-7-10(8-6-9)15(16)17/h5-8H,2-4H2,1H3
- InChI Key： IGMYZGXSTXQVRF-UHFFFAOYSA-N
- SMILES： O1C(CCCC)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

Exact Mass: 247.09600
Monoisotopic Mass: 247.09569129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 84.7Å²

Experimental Properties

PSA: 84.74000
LogP: 3.51060

5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	211937-1g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	10364-70-2	95%	1g	￡76.00	2022-03-01
Fluorochem	211937-5g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	10364-70-2	95%	5g	￡225.00	2022-03-01
Alichem	A019108659-25g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	10364-70-2	95%	25g	$593.84	2023-09-04
TRC	B810568-10mg	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	10364-70-2		10mg	$ 50.00	2022-06-06
TRC	B810568-50mg	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	10364-70-2		50mg	$ 65.00	2022-06-06
TRC	B810568-100mg	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole	10364-70-2		100mg	$ 80.00	2022-06-06
abcr	AB272906-1 g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole; 98%	10364-70-2		1 g	€144.00	2023-07-20
abcr	AB272906-5 g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole; 98%	10364-70-2		5 g	€348.00	2023-07-20
abcr	AB272906-1g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .	10364-70-2	98%	1g	€144.00	2025-02-17
abcr	AB272906-5g	5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole, 98%; .	10364-70-2	98%	5g	€348.00	2025-02-17

5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Suppliers

Amadis Chemical Company Limited

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(CAS:10364-70-2)5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole

Order Number:A896391

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:55

Price ($):462.0

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